Cas no 856250-87-8 (tert-butyl 2-(4-iodophenyl)acetate)

• Product Name: tert-butyl 2-(4-iodophenyl)acetate
• CAS No: 856250-87-8
• MF: C₁₂H₁₅IO₂
• MW: 318.150776147842
• CID: 2137264
• PubChem ID: 86057614
• Update Time: 2025-04-21

tert-butyl 2-(4-iodophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(4-iodophenyl)acetate
• E72165
• SCHEMBL16447010
• starbld0003495
• t-Butyl 2-(4-iodophenyl)acetate
• (4-iodo-phenyl)-acetic acid tert-butyl ester
• DA-41147
• 856250-87-8
• WS-00353
• MFCD27930096
• LHKZNKUIZVAEBA-UHFFFAOYSA-N

• Inchi： 1S/C12H15IO2/c1-12(2,3)15-11(14)8-9-4-6-10(13)7-5-9/h4-7H,8H2,1-3H3
• InChI Key： LHKZNKUIZVAEBA-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)CC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 318.01168Da
• Monoisotopic Mass: 318.01168Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų